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Dichlorosilane (DCS) at a Glance

The table below summarizes key properties and uses of Dichlorosilane based on current literature [1] [2].

Aspect Description

Chemical Formula SiH₂Cl₂ [2]

Major Application Silicon nitride (SiN) deposition via LPCVD with ammonia (NH₃) [2].

Key Advantage Lower decomposition temperature and higher growth rate of silicon crystals [2].

Typical Use Case Production of thick, semiconducting epitaxial silicon layers for microelectronics [2].

Relevant Process Produced predominantly via disproportionation of trichlorosilane [1] [2].

Experimental Context for Dichlorosilane

The data on Dichlorosilane comes from studies on its use in chemical vapor deposition (CVD) processes:

Detailed Protocol: One study designed a multi-tasking reactive distillation column for producing

silane, dichlorosilane, and monochlorosilane [1]. The process is based on the disproportionation of
trichlorosilane (TCS), which is a key industrial method for DCS production [1]. The kinetic data for
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the involved redistribution reactions were taken from established literature and modeled using

commercial simulation software [1].
Film Quality Finding: In LPCVD for silicon nitride, using a higher concentration of DCS relative to
ammonia (e.g., 16:1) has been reported to result in lower stress nitride films [2]. Controlling film
stress is critical for the mechanical stability and performance of the coatings.

Dichlorosilane Production Pathway

To visualize the industrial production process of dichlorosilane mentioned in the research, here is a flowchart

of the chemical reactions involved in the reactive distillation column [1].
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Dichlorosilane Production Pathway

Trichlorosilane (SiHCl₃)

Disproportionation Reaction 1

Tetrachlorosilane (SiCl₄)Dichlorosilane (SiH₂Cl₂)

Disproportionation Reaction 2

Recycles

Monochlorosilane (SiH₃Cl)

Disproportionation Reaction 3

Recycles

Silane (SiH₄)

Click to download full resolution via product page

This diagram illustrates the interconnected redistribution reactions that allow a single reactive distillation

column to produce multiple silane products, with DCS as a key intermediate [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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